N,N-dimethyl-5-phenylpentan-1-amine;2,4,6-trinitrophenol

• CAS No.: 62101-02-4
• Molecular Formula: C19H24N4O7
• Molecular Weight: 420.4 g/mol
• IUPAC Name: N,N-dimethyl-5-phenylpentan-1-amine;2,4,6-trinitrophenol
• InChI: InChI=1S/C13H21N.C6H3N3O7/c1-14(2)12-8-4-7-11-13-9-5-3-6-10-13;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h3,5-6,9-10H,4,7-8,11-12H2,1-2H3;1-2,10H
• InChI Key: YHQIZCMYRSENMM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCCCC1=CC=CC=C1.C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]

Description

N,N-dimethyl-5-phenylpentan-1-amine;2,4,6-trinitrophenol is a compound that combines the structural features of an amine and a nitrophenol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-dimethyl-5-phenylpentan-1-amine typically involves the alkylation of 5-phenylpentan-1-amine with dimethyl sulfate or methyl iodide under basic conditions . The reaction is carried out in an organic solvent such as ethanol or methanol, and the product is purified by distillation or recrystallization.

2,4,6-trinitrophenol is synthesized by the nitration of phenol with a mixture of concentrated nitric acid and sulfuric acid . The reaction is highly exothermic and requires careful temperature control to prevent runaway reactions. The product is isolated by filtration and recrystallization from water.

Industrial Production Methods

Industrial production of N,N-dimethyl-5-phenylpentan-1-amine involves large-scale alkylation processes using continuous flow reactors to ensure efficient mixing and heat transfer . The product is typically purified by distillation under reduced pressure.

The industrial production of 2,4,6-trinitrophenol involves the nitration of phenol in large batch reactors with stringent safety measures to handle the highly exothermic nature of the reaction . The product is purified by recrystallization and dried under vacuum to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

N,N-dimethyl-5-phenylpentan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form N,N-dimethyl-5-phenylpentan-1-one using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: It can be reduced to the corresponding amine using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions with halogens or other electrophiles.

2,4,6-trinitrophenol undergoes:

Reduction: It can be reduced to 2,4,6-triaminophenol using reducing agents like tin and hydrochloric acid.

Electrophilic substitution: The nitro groups on the phenol ring make it highly reactive towards electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Lithium aluminum hydride, tin, hydrochloric acid.

Substitution: Halogens, electrophiles.

Major Products Formed

Oxidation: N,N-dimethyl-5-phenylpentan-1-one.

Reduction: N,N-dimethyl-5-phenylpentan-1-amine, 2,4,6-triaminophenol.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

N,N-dimethyl-5-phenylpentan-1-amine and 2,4,6-trinitrophenol have several scientific research applications:

Chemistry: Used as intermediates in organic synthesis and as reagents in various chemical reactions

Biology: Studied for their potential biological activities, including antimicrobial and anticancer properties

Medicine: Investigated for their potential use in drug development and as diagnostic agents

Industry: Used in the production of dyes, explosives, and other industrial chemicals.

Mechanism of Action

The mechanism of action of N,N-dimethyl-5-phenylpentan-1-amine involves its interaction with various molecular targets, including enzymes and receptors . It can act as a substrate or inhibitor, depending on the specific target and reaction conditions.

2,4,6-trinitrophenol exerts its effects through its strong electron-withdrawing nitro groups, which make it highly reactive towards nucleophiles and electrophiles . It can form complexes with various biomolecules, leading to changes in their structure and function .

Comparison with Similar Compounds

Conclusion

N,N-dimethyl-5-phenylpentan-1-amine;2,4,6-trinitrophenol is a compound with unique chemical properties and diverse applications in various fields. Its synthesis, chemical reactions, and mechanism of action make it an interesting subject for scientific research and industrial applications.